Cas no 1164539-24-5 (4-[(4-chloroanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(4-chloroanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 1164539-24-5
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• MDL: MFCD00138348
• CID: 5206115
• Update Time: 2026-03-06

4-[(4-chloroanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chloroanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 4-[(4-chlorophenyl)iminomethyl]-5-phenyl-1,2-dihydropyrazol-3-one
• 4-{[(4-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• MLS000327928
• HMS2372M16
• SMR000168433
• 3H-Pyrazol-3-one, 4-[[(4-chlorophenyl)amino]methylene]-2,4-dihydro-5-phenyl-, (4Z)-

• MDL： MFCD00138348
• Inchi： 1S/C16H12ClN3O/c17-12-6-8-13(9-7-12)18-10-14-15(19-20-16(14)21)11-4-2-1-3-5-11/h1-10H,(H2,19,20,21)/b18-10+
• InChI Key： BLTRLSFNFWTJQS-VCHYOVAHSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C/C1C(NNC=1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• XLogP3: 3.5
• Topological Polar Surface Area: 53.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles